Cas no 39257-07-3 (1-[trans-2-methylcyclobutyl]ethanone)

• Product Name: 1-[trans-2-methylcyclobutyl]ethanone
• CAS No: 39257-07-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD18829051
• CID: 297598
• PubChem ID: 45085023
• Update Time: 2025-04-19

1-[trans-2-methylcyclobutyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methylcyclobutyl)-, trans- (9CI)
• 1-[trans-2-methylcyclobutyl]ethanone
• 1-[(1R,2R)-2-METHYLCYCLOBUTYL]ETHANONE
• 39257-07-3
• Ethanone,1-(2-methylcyclobutyl)-,trans-(9ci)
• 1-[trans-2-methylcyclobutyl]ethan-1-one

• MDL： MFCD18829051
• Inchi： 1S/C7H12O/c1-5-3-4-7(5)6(2)8/h5,7H,3-4H2,1-2H3/t5-,7-/m1/s1
• InChI Key： CSMMUZVOEXYHRZ-IYSWYEEDSA-N
• SMILES： O=C(C)[C@@H]1CC[C@H]1C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones